Cas no 14014-88-1 (ruthenium tribromide)

• Product Name: ruthenium tribromide
• CAS No: 14014-88-1
• MF: Br₃Ru
• MW: 340.781997680664
• MDL: MFCD00016314
• CID: 87221
• PubChem ID: 176290
• Update Time: 2025-08-05

ruthenium tribromide Chemical and Physical Properties

Names and Identifiers

• ruthenium tribromide
• Ruthenium(III) bromide
• Ruthenium (III) Bromide Hydrate
• ruthenium oxide
• Ruthenium tetraoxide
• Ruthenium tetroxide
• Ruthenium bromide
• rutheniumbromide(rubr3)
• Ruthenium(III) tribromide
• RUTHENIUM (III) BROMIDE
• Ruthenium(III)bromide,Ru29%min
• Ruthenium(III) bromide hydrate, min. 25% Ru
• Ruthenium Bromatum
• MFCD00016314
• CS-0084418
• Q4096894
• Ruthenium(III) bromide, Ru 29%
• 14014-88-1
• Tribromoruthenium

• MDL： MFCD00016314
• Inchi： 1S/3BrH.Ru/h3*1H;/q;;;+3/p-3
• InChI Key： WYRXRHOISWEUST-UHFFFAOYSA-K
• SMILES： [Ru](Br)(Br)Br

Computed Properties

• Exact Mass: 338.65900
• Monoisotopic Mass: 338.659362
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 4
• Rotatable Bond Count: 0
• Complexity: 0
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Black crystal powder
• Density: 5.30
• Melting Point: decomposes at >400℃ [LID94]
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Water Partition Coefficient: Insoluble in water.
• PSA: 0.00000
• LogP: 2.53680
• Sensitiveness: Hygroscopic
• Solubility: Insoluble

ruthenium tribromide Security Information

• Hazardous Material transportation number：UN3260
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Packing Group：III
• Packing Group：III
• Risk Phrases：R36/37/38
• HazardClass：8
• PackingGroup：III
• TSCA：Yes

Additional information on ruthenium tribromide

Ruthenium Tribromide (CAS No. 14014-88-1) in Biomedical Research and Applications

Ruthenium tribromide, with the chemical formula RuBr₃, is a transition metal compound that has garnered significant attention in the biomedical field due to its unique chemical properties and potential applications in drug development, catalytic reactions, and nanomaterial synthesis. The compound is characterized by its high reactivity and ability to form coordination complexes, which makes it a valuable candidate for various biological applications. Recent advancements in biomedical research have further highlighted the significance of Ruthenium tribromide in targeted drug delivery and biomolecular interactions.

The CAS No. 14014-88-1 is a critical identifier for Ruthenium tribromide, ensuring accurate reference in scientific publications and industrial applications. This compound belongs to the family of ruthenium halides, which are known for their versatility in chemical synthesis and functional material design. The Ruthenium tribromide exhibits a high melting point and is typically synthesized through controlled chemical reactions involving ruthenium salts and bromine sources. Its structural stability and reactivity make it an essential component in the development of advanced biomedical technologies.

Recent studies have demonstrated the potential of Ruthenium tribromide in catalytic applications within the biomedical field. For instance, Ruthenium tribromide has been utilized as a precursor for creating nanoparticles that exhibit enhanced catalytic activity in the degradation of harmful substances. These nanoparticles have shown promise in environmental remediation and biomedical waste treatment, aligning with the growing demand for sustainable solutions in the industry. The Ruthenium tribromide has also been explored for its role in biocompatible materials, where its chemical properties enable the creation of surfaces with tailored functionalities for drug delivery systems.

One of the most exciting developments in the biomedical research involving Ruthenium tribromide is its application in targeted drug delivery. Researchers have discovered that Ruthenium tribromide can be functionalized to bind specifically to certain biomolecules, allowing for the precise delivery of therapeutic agents to affected cells. This approach has shown significant potential in the treatment of cancer and other diseases where targeted therapy is critical. The Ruthenium tribromide has also been studied for its ability to enhance the efficacy of photodynamic therapy, a treatment modality that uses light to activate drugs and destroy cancer cells.

The Ruthenium tribromide has been the subject of numerous studies in the biomedical field, with recent research focusing on its role in biomolecular interactions. For example, Ruthenium tribromide has been found to interact with specific proteins and enzymes, influencing their activity and function. These interactions have been explored in the context of drug development, where the compound's ability to modulate biological processes is being harnessed to create more effective therapeutic agents. The Ruthenium tribromide has also been investigated for its potential in gene therapy, where it can be used to deliver genetic material to target cells with high precision.

Another area of interest in the biomedical application of Ruthenium tribromide is its role in imaging technologies. Researchers have found that Ruthenium tribromide can be incorporated into contrast agents that enhance the visibility of specific tissues during medical imaging procedures. This has led to its exploration in magnetic resonance imaging (MRI) and computed tomography (CT) scans, where it can provide detailed images of internal structures. The Ruthenium tribromide has also been studied for its potential in optical imaging, where its unique optical properties can be utilized to improve the accuracy of diagnostic procedures.

Despite its promising applications, the Ruthenium tribromide faces challenges in biomedical research, including issues related to toxicity and biocompatibility. Researchers are actively working to address these concerns by modifying the compound's structure to enhance its safety profile. For example, Ruthenium tribromide has been modified to create biocompatible derivatives that reduce its potential for causing harm to living tissues. These modifications are critical for ensuring the compound's safe use in clinical applications and medical devices.

The Ruthenium tribromide is also being explored for its role in bioelectronic applications, where its electrical conductivity and chemical reactivity make it a suitable candidate for nanosensors and biomolecular detection. These applications have the potential to revolutionize the field of diagnostic medicine by enabling the rapid and accurate detection of biomarkers associated with various diseases. The Ruthenium tribromide has also been investigated for its potential in electrochemical biosensors, where it can be used to detect changes in biochemical environments with high sensitivity.

Overall, the Ruthenium tribromide represents a significant advancement in the biomedical field, with its unique chemical properties and potential applications in drug development, catalytic reactions, and nanomaterial synthesis. As research in this area continues to evolve, the Ruthenium tribromide is expected to play an increasingly important role in the development of innovative biomedical technologies and therapeutic strategies. The compound's versatility and adaptability make it a valuable asset in the pursuit of more effective and sustainable solutions for a wide range of biomedical challenges.

The CAS No. 14014-88-1 continues to be a critical identifier for Ruthenium tribromide, ensuring its accurate reference in scientific and industrial contexts. As the biomedical field advances, the Ruthenium tribromide is likely to remain a focal point of research, with ongoing studies aimed at expanding its applications and improving its safety profile. The compound's potential to contribute to the development of new biomedical technologies underscores its importance in the ongoing quest for more effective and sustainable solutions in the field.

With its unique properties and wide-ranging potential applications, the Ruthenium tribromide is poised to play a significant role in the future of biomedical research and innovation. As researchers continue to explore its capabilities, the Ruthenium tribromide is expected to contribute to the development of groundbreaking biomedical technologies and therapeutic strategies, ultimately enhancing the quality of care and outcomes for patients worldwide.